N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H20N2O2/c1-16(6-8-17-9-7-16)11-18-15(19)14-10-12-4-2-3-5-13(12)20-14/h2-5,10,17H,6-9,11H2,1H3,(H,18,19)
• InChI Key: JBJNUZUABCAPFU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCNCC1)CNC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide, also known as MPBC, is a synthetic compound that has been used in scientific research for various purposes.

Mechanism of Action

N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide acts as a selective agonist for the 5-HT1A receptor, which is a subtype of the serotonin receptor. When N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide binds to the 5-HT1A receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and norepinephrine. This activation of the 5-HT1A receptor has been shown to have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to have anti-inflammatory effects and to modulate the immune system. N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide has been shown to decrease the production of pro-inflammatory cytokines and to increase the production of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide in lab experiments is its selectivity for the 5-HT1A receptor. This allows researchers to study the specific effects of activating this receptor without affecting other receptors. However, one limitation of using N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide is that it has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide. One direction is to further investigate its effects on the immune system and its potential as a treatment for inflammatory diseases. Another direction is to study its potential as a treatment for anxiety and depression in humans. Additionally, there is potential for the development of new drugs based on the structure of N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide that may have improved pharmacological properties.

Synthesis Methods

The synthesis of N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide involves a multi-step process that includes the reaction of 4-methylpiperidine with 2-bromo-1-(4-fluorophenyl)ethanone to form N-(4-methylpiperidin-4-yl)-1-(4-fluorophenyl)propan-2-amine. This intermediate is then reacted with 2-bromo-1-(benzofuran-2-yl)ethanone to form N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide.

Scientific Research Applications

N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide has been used in scientific research for various purposes, including as a tool to study the role of serotonin receptors in the brain. It has been shown to be a selective agonist for the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. N-[(4-methylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide has also been used to study the effects of serotonin on the immune system and the role of serotonin in the development of certain diseases.